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Compound of Interest

Compound Name: Nitrogen-17

Cat. No.: B1197461

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Nitrogen-17 (*’N) with other notable beta-
delayed neutron emitters, offering objective performance data and supporting experimental
methodologies. Beta-delayed neutron emission is a crucial decay mode in neutron-rich nuclei
and plays a significant role in nuclear reactor kinetics, astrophysics, and the production of
exotic isotopes.

Performance Comparison of Key Beta-Delayed
Neutron Emitters

The following table summarizes the key decay properties of Nitrogen-17 and other well-
characterized beta-delayed neutron emitters: lodine-137 (1371), Bromine-87 (87Br), and
Rubidium-94 (°*Rb). These isotopes are frequently studied and serve as important benchmarks
in the field.
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Nitrogen-17 lodine-137 Bromine-87 Rubidium-94
Property

(17N) (137') (87Br) (94Rb)
Half-life (T1/2) 4.173(4) s[1][2] 24.5(2) s[3] 55.65(13) s 2.70 s[4]
Neutron
Emission 95.1(7) %[1] 7.14 %[3] 2.60(4) % 10.4 %[4]

Probability (Pn)

8679.820(15.020

Q-value (QB) 6027(8) keV[3] 6818(3) keV 10310 keV[4]
) keV[2]
Neutron
Separation 4143.43(4) keV 4025(8) keV (in 5515.17(25) kevV 6750 keV (in
Energy (Sn) of (in170) 137Xe) (in &7Kr) %431)[4]
Daughter
Primary Neutron
E Peak 383, 1170, Multipl k Multipl k Multipl k
ner eaks ultiple peaks ultiple peaks ultiple peaks
ay 1700[5] ple p ple p ple p

(keV)

Understanding Beta-Delayed Neutron Emission

Beta-delayed neutron emission is a two-step nuclear decay process. First, a neutron-rich
nucleus undergoes beta decay (3-), transforming a neutron into a proton and emitting an
electron and an antineutrino. This decay populates excited states in the daughter nucleus. If
the excitation energy of the daughter nucleus is greater than its neutron separation energy (the
energy required to remove a single neutron), it can de-excite by emitting a neutron. This
neutron is "delayed" because its emission is governed by the half-life of the initial beta decay.
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Final Product (Z+1, N-2)
(e.g., *°0)

Parent Nucleus (Z, N) Daughter Nucleus (Z+1, N-1)
(e.g., V'N) (Excited State, e.g., ’O) Daughter Nucleus (Z+1, N-1)

(Stable or lower energy state)
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1. Production of Isotope
(e.g., at ISOLDE)

2. Mass Separation

3. Implantation onto a movable tape

4. Beta Detector 5. Neutron Detector
(e.g., Si detector) (e.g., He counters in Polyethylene)

6. Beta-Neutron Coincidence Counting

7. Data Acquisition System
8. Construct Decay Curves
9. Calculate Pn Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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